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Compound of Interest

Compound Name: Galaxolide

CAS No.: 1222-05-5

Cat. No.: B129953

Get Quote

A comprehensive review of the polycyclic musk Galaxolide (HHCB) reveals its widespread

presence in river systems across the globe. Concentrations of this persistent fragrance

ingredient, a common component in many household and personal care products, vary

significantly depending on urbanization, wastewater treatment infrastructure, and river flow

rates. This guide provides a comparative analysis of Galaxolide concentrations in major global

rivers, details the experimental protocols for its detection, and visualizes the analytical workflow

and comparative logic.

Data Summary of Galaxolide Concentrations
The following table summarizes reported Galaxolide concentrations in the water of various

river systems worldwide. It is important to note that direct comparisons should be made with

caution due to differing study years, sampling methodologies, and analytical detection limits.

For several major rivers, specific quantitative data for Galaxolide in the water column was not

readily available in the reviewed literature; in these cases, related information on sediment

concentrations or general statements about its presence are provided.
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River System Location
Year(s) of
Study

Galaxolide
Concentration
(ng/L)

Notes

EUROPE

Rhine River Netherlands 1994-1996

Median: 160,000

(in suspended

sediments, ng/g

dw)

Water

concentrations

are likely

significant given

the high

sediment values.

Meuse River Netherlands 1994-1996

Median: 580,000

(in suspended

sediments, ng/g

dw)

Galaxolide is

listed as a

substance of

concern for

drinking water

abstraction.[1][2]

[3]

Elbe River Germany 1997 118

Also detected in

suspended

particulate matter

with a mean of

440,000 ng/g.[4]

Molgora River Italy 2010-2011 Median: 463

This tributary of

the Po River

indicates

potential

contamination of

the larger

system.[5]

Various German

Rivers
Germany N/A

90th Percentile:

460

An extensive

analysis of

German surface

waters.
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Various

European Rivers
Europe 1999

90th Percentile:

500

Based on a

review of over

200 surface

water samples.

Danube, Po,

Ebro, Thames,

Seine, Scheldt

Various N/A
Data not

available in ng/L

Detected in

sediments and/or

considered a

contaminant of

emerging

concern.

NORTH

AMERICA

Hudson River USA N/A 3.95 - 25.8

Detected in

water, sediment,

and fish.

Great Lakes

Tributaries
USA N/A

Detected in 81%

of urban

tributaries

While not a river,

this indicates

widespread

presence in

North American

freshwaters.

Mississippi River USA N/A
Data not

available in ng/L

Monitored for a

wide range of

contaminants,

but specific

Galaxolide data

was not found.

ASIA
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Guangzhou

Waterways

(Pearl River

Delta)

China N/A 20 - 2,620

Provides an

indication of

levels in the

highly urbanized

Pearl River

Delta.

Haihe River China 2008 3.5 - 32.0

Nakdong River South Korea N/A Detected

HHCB was the

most frequently

detected

polycyclic musk.

Yangtze River China N/A
Data not

available in ng/L

Monitored for

various emerging

contaminants,

but specific

Galaxolide data

was not found.

Yellow River China N/A

1,420 - 8,600 (in

sediment, ng/g

dw)

Indicates

significant input

into the river

system.

Mekong River Southeast Asia N/A
Data not

available in ng/L

General water

quality

monitoring is

conducted, but

specific data for

Galaxolide was

not found.

Experimental Protocols
The analysis of Galaxolide in river water typically involves a multi-step process designed to

isolate and quantify this compound at trace levels. The most common and reliable methods are

based on gas chromatography-mass spectrometry (GC-MS) or tandem mass spectrometry
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(GC-MS/MS), often preceded by a sample concentration step using solid-phase extraction

(SPE).

Sample Collection
Water Samples: Grab samples of surface water are collected in pre-cleaned amber glass

bottles to prevent photodegradation of the analyte. Bottles are typically rinsed with the river

water three times before filling completely to minimize headspace. Samples are then

transported on ice to the laboratory and stored at approximately 4°C until extraction.

Sample Preparation: Solid-Phase Extraction (SPE)
Objective: To concentrate the Galaxolide from the large-volume water sample onto a solid

sorbent, from which it can be eluted with a small volume of solvent. This step is crucial for

achieving the low detection limits required for environmental monitoring.

Procedure:

A specific volume of the water sample (e.g., 1 liter) is filtered through a glass fiber filter to

remove suspended solids.

The pH of the filtered water may be adjusted to a neutral range (around 7.0) to optimize

the extraction efficiency for Galaxolide.

An SPE cartridge containing a C18 sorbent is conditioned with methanol followed by

deionized water.

The water sample is passed through the conditioned SPE cartridge at a controlled flow

rate. Galaxolide and other hydrophobic compounds are retained on the sorbent.

The cartridge is then dried under a stream of nitrogen.

The trapped analytes, including Galaxolide, are eluted from the cartridge using a small

volume of an organic solvent, such as a mixture of acetone and n-hexane.

The eluate is concentrated to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.
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Analytical Determination: Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To separate Galaxolide from other compounds in the concentrated extract and to

provide a definitive identification and quantification.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Parameters:

Column: A non-polar capillary column (e.g., DB-5ms) is typically used for the separation.

Injector: The sample is introduced into the GC via a splitless injection to maximize the

transfer of the analyte onto the column.

Oven Temperature Program: A temperature gradient is used to separate the compounds

based on their boiling points and interactions with the column's stationary phase. For

example, the oven temperature may start at 60°C, ramp up to 280°C, and hold for a few

minutes.

Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

MS Parameters:

Ionization: Electron Impact (EI) ionization is typically used, where the molecules are

fragmented in a reproducible manner.

Mass Analyzer: A quadrupole or ion trap mass analyzer is used to separate the resulting

ions based on their mass-to-charge ratio.

Detection: The instrument is often operated in Selected Ion Monitoring (SIM) mode, where

only specific fragment ions characteristic of Galaxolide are monitored. This increases the

sensitivity and selectivity of the analysis. Key ions for Galaxolide (HHCB) are often m/z

258, 243, and 213.

Quantification: The concentration of Galaxolide in the sample is determined by comparing

the peak area of the analyte to a calibration curve generated from standards of known
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concentrations. An internal standard is often added to the sample before extraction to correct

for any losses during the sample preparation and analysis process.

Visualizations
The following diagrams illustrate the generalized workflow for the analysis of Galaxolide in

river water and the logical structure of a comparative analysis of its concentration in different

river systems.
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Generalized Experimental Workflow for Galaxolide Analysis
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Logical Flow of Comparative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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